N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)-9H-xanthene-9-carboxamide

• IUPAC Name: N-[(4-phenyloxan-4-yl)methyl]-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C26H25NO3/c28-25(27-18-26(14-16-29-17-15-26)19-8-2-1-3-9-19)24-20-10-4-6-12-22(20)30-23-13-7-5-11-21(23)24/h1-13,24H,14-18H2,(H,27,28)
• InChI Key: GYZHURGTSUKYFL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2C3=CC=CC=C3OC4=CC=CC=C24)C5=CC=CC=C5
• Molecular Formula: C26H25NO3
• Molecular Weight: 399.5 g/mol
• CAS No.: 1206989-85-6

Description

The compound “N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)-9H-xanthene-9-carboxamide” is a complex organic molecule. It contains a tetrahydro-2H-pyran ring, which is a six-membered ring with one oxygen atom. It also contains a phenyl group (a ring of six carbon atoms, also known as a benzene ring) and a xanthene group (a tricyclic system consisting of two benzene rings bridged by a pyran ring).

Scientific Research Applications

Polymeric Materials and High-Performance Polymers

Research has demonstrated the development of novel aromatic polyamides incorporating xanthene cardo groups, which are known for their excellent solubility in polar solvents and high thermal stability. These polymers show potential for applications in high-performance materials due to their exceptional mechanical properties and thermal resistance. The synthesis and properties of these polymers have been explored, revealing that they could be useful in creating materials for advanced engineering applications, such as aerospace and electronics, where materials with high glass transition temperatures and low moisture absorption are crucial (Sheng et al., 2009), (Guo et al., 2015).

Chemical Synthesis and Drug Design

In the realm of chemical synthesis, compounds related to the one have been used as intermediates in the synthesis of complex molecules with potential biological activity. For example, research into the synthesis of carboxamide derivatives has yielded compounds with significant cytotoxic activity, indicating the potential for the development of new therapeutic agents. These studies not only contribute to our understanding of chemical synthesis strategies but also highlight the potential for discovering new drugs through the modification of existing chemical structures (Deady et al., 2003).

Advanced Functional Materials

The synthesis and characterization of new aromatic polyamides containing unique structural units like the N,N'-Di(4-n-alkylphenyl)benzodiimide have shown that these materials exhibit enhanced thermal stability and solubility. Such characteristics are essential for the development of materials used in high-temperature applications or where chemical resistance is required. These findings underscore the importance of structural design in creating materials with tailored properties for specific applications (Choi & Jung, 2004).